N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-4-phenoxybenzamide

Specification

• CAS No.: 1396852-45-1
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.43
• IUPAC Name: N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-4-phenoxybenzamide
• Standard InChI: InChI=1S/C18H21NO3S/c1-18(21,13-23-2)12-19-17(20)14-8-10-16(11-9-14)22-15-6-4-3-5-7-15/h3-11,21H,12-13H2,1-2H3,(H,19,20)
• Standard InChI Key: GYPPQFQQMCCTAI-UHFFFAOYSA-N
• SMILES: CC(CNC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2)(CSC)O

Introduction

Structural Components

• 2-Hydroxy-2-methyl-3-(methylthio)propyl Group: This part of the molecule includes a hydroxyl group, a methyl group, and a methylthio group attached to a propyl chain. The hydroxyl group can participate in hydrogen bonding, while the methylthio group may contribute to the compound's lipophilicity.

• 4-Phenoxybenzamide Group: This part consists of a benzamide ring with a phenoxy substituent. The phenoxy group can enhance the compound's solubility and stability, while the benzamide group is known for its biological activity in various pharmaceutical compounds.

Synthesis and Characterization

The synthesis of such a compound would typically involve a multi-step process, starting with the preparation of the 2-hydroxy-2-methyl-3-(methylthio)propyl group and the 4-phenoxybenzamide group separately, followed by their coupling. Characterization would involve techniques like NMR, IR spectroscopy, and mass spectrometry to confirm the structure and purity.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-4-phenoxybenzamide	Not specified	Not specified	Pharmaceutical research
1-(4-fluorophenyl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)methanesulfonamide	C13H18FNO3S	Approximately 303.35 g/mol	Chemical synthesis, potential pharmaceutical use
S-3-(4-Fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide	C17H14F4N2O5	402.30 g/mol	Pharmaceutical research